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Compound of Interest

Compound Name: (S)-(+)-2-Heptanol
CAS No.: 6033-23-4
Cat. No.: B1223330
Get Quote
. J

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the material safety data for (S)-(+)-2-
Heptanol (CAS No. 6033-23-4), compiled from various safety data sheets (SDS) and chemical
databases. The information is intended to provide researchers, scientists, and drug
development professionals with a thorough understanding of the chemical's properties and
associated hazards to ensure safe handling and use in a laboratory or industrial setting.

Chemical and Physical Properties

(S)-(+)-2-Heptanol is a chiral secondary alcohol.[1] It presents as a clear, colorless liquid with a
mild odor.[2][3] It is insoluble in water but soluble in most organic liquids like ethanol and diethyl
ether.[1][2]
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Property Value Source(s)
Molecular Formula C7H160 [4115][6]
Molecular Weight 116.20 g/mol [3B1141[5]
CAS Number 6033-23-4 (416171181
Appearance Clear, colorless liquid [2][3]
Odor Mild alcohol odor [2][3]
Boiling Point 149 - 150 °C (300 - 302 °F)

Melting Point -30.2 °C (-22.4 °F) [1]

Flash Point 71 °C (160 °F) (Closed Cup) [1]
Density 0.817 g/mL [1]

Vapor Density 4.01 (Air=1.0) [7]
Solubility in Water Insoluble [2]

Toxicological Information

(S)-(+)-2-Heptanol is classified as harmful in contact with skin and causes skin and serious
eye irritation.[7][8] It may also cause respiratory irritation.[7]
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Toxicity Metric  Value Species Route Source(s)
No specific data
for (S)-(+)-2-
LDso (Lethal Heptanol found.
Rat Oral
Dose, 50%) For 2-Heptanol
(racemic): 2580
mg/kg
For 2-Heptanol
LDso (Lethal ) )
(racemic): 1780 Rabbit Dermal
Dose, 50%)
mg/kg
LCso (Lethal
Concentration, No data available - Inhalation
50%)
Skin Category 2
Corrosion/Irritatio ~ (Causes skin - - [8]
n irritation)
) Category 2A/2
Serious Eye ]
(Causes serious - - [71[8]

Damage/Irritation

eye irritation)

Specific Target
Organ Toxicity
(Single

Exposure)

Category 3 (May
cause respiratory

irritation)

- (8]

Fire and Explosion Hazard Data

(S)-(+)-2-Heptanol is a flammable liquid and vapor.[8] Its vapors can form explosive mixtures

with air and may travel a considerable distance to an ignition source and flash back.[2][8]
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Hazard Parameter

Valuel/Information

Source(s)

Flammability

Flammable Ligquid (Category
3/4)

[8]

Flash Point

71 °C (160 °F) (Closed Cup)

[1]

Explosion Limits

No data available

Autoignition Temperature

No data available

[7]

Suitable Extinguishing Media

Alcohol-resistant foam, dry
chemical powder, carbon
dioxide, water spray (for large

fires only).[8]

Hazardous Combustion

Products

Carbon monoxide (CO),
Carbon dioxide (CO2) and
other pyrolysis products typical

of burning organic material.[8]

Special Firefighting
Procedures

Wear self-contained breathing
apparatus. Use water spray to

cool unopened containers.[7]

[9]

Exposure Controls and Personal Protection

To minimize exposure, work in a well-ventilated area, preferably under a chemical fume hood.

[10] Ensure eyewash stations and safety showers are readily accessible.[10]
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Control Parameter Recommendation Source(s)

Use in a well-ventilated area.
) ) Use explosion-proof
Engineering Controls , o
electrical/ventilating/lighting

equipment.[10]

Wear safety glasses with side-

Eye/Face Protection shields or chemical goggles.[8]

[°]

Wear protective gloves and
Skin Protection clothing to prevent skin

exposure.[8][11]

If exposure limits are exceeded
Respiratory Protection or irritation is experienced, use
an approved respirator.[10][11]

Wash hands thoroughly after
General Hygiene handling. Immediately change

contaminated clothing.

Experimental Protocols Overview

The data presented in this guide are derived from standardized experimental protocols. While
the specific details of each study are not provided in the source SDS, this section outlines the
general methodologies employed for key toxicological and flammability assessments.

Acute Oral Toxicity (LDso)

The acute oral toxicity, represented by the LDso value, is typically determined using guidelines
established by the Organisation for Economic Co-operation and Development (OECD).[12][13]
Common methods include:

o OECD Test Guideline 420 (Fixed Dose Procedure): This method involves administering the
substance at one of several fixed dose levels to a group of animals of a single sex.[14] The
procedure aims to identify a dose causing evident toxicity without causing mortality, thereby
reducing animal suffering.[14]
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o OECD Test Guideline 423 (Acute Toxic Class Method): This is a sequential testing method
using a small number of animals per step to classify a substance into a toxicity category
based on the observed mortality.[12]

o OECD Test Guideline 425 (Up-and-Down Procedure): This method allows for the estimation
of the LDso with a confidence interval by adjusting the dose for each subsequent animal
based on the outcome for the previous one.[12]

In these tests, the substance is administered orally (often by gavage) to a group of rodents,
and the animals are observed for a set period (typically 14 days) for signs of toxicity and
mortality.[15][16] The LDso is the statistically derived single dose that is expected to cause
death in 50% of the animals.[16][17]

Flash Point Determination

The flash point of a volatile liquid is determined using standardized test methods, with the
Pensky-Martens closed-cup test being a common procedure.[18][19]

o ASTM D93 (Standard Test Methods for Flash Point by Pensky-Martens Closed Cup Tester):
This method is applicable for petroleum products and other liquids within a specific
temperature range.[20][21][22] In this procedure, a sample of the liquid is placed in a brass
test cup and heated at a controlled rate while being stirred.[18] An ignition source is
periodically directed into the cup, and the flash point is the lowest temperature at which the
vapors above the liquid ignite to produce a flash.[18]

Safety and Handling Workflow

The following diagram illustrates the logical workflow for the safe handling of (S)-(+)-2-
Heptanol, from preparation to disposal.
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Start: Handling (S)-(+)-2-Heptanol

A

1. Risk Assessment
- Review SDS
- Identify Hazards

2. Personal Protective Equipment (PPE)
- Safety Goggles
- Protective Gloves
- Lab Coat

3. Safe Handling
- Use in well-ventilated area (fume hood)
- Avoid contact with skin and eyes
- Ground equipment to prevent static discharge

ek medical attention
e-evaluate procedure

e

Spill or Release Occurs Exposure Occurs

4. Storage
- Tightly closed container
- Cool, dry, well-ventilated area
- Away from ignition sources and incompatibles

After

5. Spill Response 6. First Aid
- Evacuate area - Eye: Rinse with water for 15 min
- Remove ignition sources - Skin: Wash with soap and water
- Absorb with inert material - Inhalation: Move to fresh air
- Collect in sealed container - Ingestion: Do NOT induce vomiting

7. Waste Disposal

- Dispose of as hazardous waste
- Follow local regulations

End of Procedure
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Technical Guide to (S)-(+)-2-Heptanol: A Material Safety
Data Sheet Compendium]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1223330/docs#technical-guide-to-s-2-heptanol-a-
material-safety-data-sheet-compendium]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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